Cas no 299953-94-9 (5-(4-methylphenyl)methyl-1,3-thiazol-2-amine)

• Product Name: 5-(4-methylphenyl)methyl-1,3-thiazol-2-amine
• CAS No: 299953-94-9
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• MDL: MFCD00712273
• CID: 844929
• PubChem ID: 732249
• Update Time: 2025-11-02

5-(4-methylphenyl)methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 5-[(4-methylphenyl)methyl]-
• 5-[(4-methylphenyl)methyl]-2-Thiazolamine
• 5-(4-methylphenyl)methyl-1,3-thiazol-2-amine
• 5-(4-methylbenzyl)-1,3-thiazol-2-amine
• CHEMBL4879031
• Oprea1_200418
• EN300-12238
• CS-0308492
• 5-(4-Methylbenzyl)thiazol-2-amine
• Oprea1_442695
• 5-[(4-methylphenyl)methyl]-1,3-thiazol-2-amine
• WAY-300488
• 2-amino-5-(4-methylbenzyl)-1,3-thiazole
• STK949368
• 299953-94-9
• DB-340638
• AKOS000134287
• AB00089343-01
• F0862-0127
• MFCD00712273
• F14533
• AKOS005217150
• SCHEMBL3136047
• Z57455063

• MDL： MFCD00712273
• Inchi： 1S/C11H12N2S/c1-8-2-4-9(5-3-8)6-10-7-13-11(12)14-10/h2-5,7H,6H2,1H3,(H2,12,13)
• InChI Key： UNEONQFTFXDSBD-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 204.07211956g/mol
• Monoisotopic Mass: 204.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 5-(4-methylphenyl)methyl-1,3-thiazol-2-amine

Comprehensive Overview of 5-(4-methylphenyl)methyl-1,3-thiazol-2-amine (CAS No. 299953-94-9)

5-(4-methylphenyl)methyl-1,3-thiazol-2-amine (CAS No. 299953-94-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, belonging to the thiazole family, is characterized by its unique molecular structure, which includes a 4-methylphenyl group attached to a thiazol-2-amine core. Its structural features make it a promising candidate for various applications, particularly in drug discovery and material science.

The thiazole ring, a key component of 5-(4-methylphenyl)methyl-1,3-thiazol-2-amine, is known for its versatility in medicinal chemistry. Researchers have explored its potential as a building block for bioactive molecules, owing to its ability to interact with biological targets. The presence of the 4-methylphenyl substituent further enhances its lipophilicity, which can improve membrane permeability—a critical factor in drug design. This has led to increased interest in the compound for developing novel therapeutics targeting inflammation, microbial infections, and metabolic disorders.

In recent years, the demand for 5-(4-methylphenyl)methyl-1,3-thiazol-2-amine has risen due to its potential applications in agrochemical formulations. The compound's structural attributes make it suitable for designing pesticides and herbicides with improved efficacy and environmental safety. As sustainability becomes a global priority, researchers are focusing on developing greener alternatives, and this compound fits well into such initiatives. Its role in crop protection solutions is particularly noteworthy, aligning with the growing emphasis on sustainable agriculture.

From a synthetic chemistry perspective, 5-(4-methylphenyl)methyl-1,3-thiazol-2-amine is synthesized through multi-step organic reactions, often involving condensation and cyclization processes. The purity and yield of the final product are critical, especially for pharmaceutical applications, where stringent quality standards must be met. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound and ensure its consistency.

The compound's physicochemical properties, including solubility, melting point, and stability, are essential for its practical use. For instance, its moderate solubility in organic solvents facilitates its incorporation into various formulations. Additionally, its stability under standard storage conditions makes it a reliable choice for industrial applications. These properties are frequently discussed in research papers and patent filings, highlighting the compound's commercial and scientific value.

Market trends indicate a growing interest in 5-(4-methylphenyl)methyl-1,3-thiazol-2-amine, particularly in regions with robust pharmaceutical and agrochemical industries. Companies are investing in R&D to explore its full potential, and collaborations between academia and industry are accelerating its adoption. Furthermore, regulatory approvals for derivatives of this compound are expected to drive its market growth in the coming years.

In conclusion, 5-(4-methylphenyl)methyl-1,3-thiazol-2-amine (CAS No. 299953-94-9) is a compound of significant interest due to its diverse applications and structural uniqueness. Its role in drug discovery, agrochemical innovation, and material science underscores its importance in modern chemistry. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.